4-Bromo-2-[3-(3-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one
4-Bromo-2-[3-(3-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0827835
InChI:
InChI=1S/C18H16BrNO3/c1-20-16-8-7-13(19)11-15(18(16)22)17(21)9-6-12-4-3-5-14(10-12)23-2/h3-11H,1-2H3,(H,20,22)/b9-6+
SMILES:
CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)OC)Br
Molecular Formula:
C18H16BrNO3
Molecular Weight:
374.2 g/mol
4-Bromo-2-[3-(3-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one
CAS No.:
Cat. No.: VC0827835
Molecular Formula: C18H16BrNO3
Molecular Weight: 374.2 g/mol
* For research use only. Not for human or veterinary use.
![4-Bromo-2-[3-(3-methoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H16BrNO3 |
|---|---|
| Molecular Weight | 374.2 g/mol |
| IUPAC Name | 4-bromo-2-[(E)-3-(3-methoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one |
| Standard InChI | InChI=1S/C18H16BrNO3/c1-20-16-8-7-13(19)11-15(18(16)22)17(21)9-6-12-4-3-5-14(10-12)23-2/h3-11H,1-2H3,(H,20,22)/b9-6+ |
| Standard InChI Key | KFDKMBIZEXPTMG-RMKNXTFCSA-N |
| Isomeric SMILES | CNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC(=CC=C2)OC)Br |
| SMILES | CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)OC)Br |
| Canonical SMILES | CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC(=CC=C2)OC)Br |
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